Cas no 64259-30-9 (3-Azabicyclo[3.3.1]nonan-9-one, 3-methyl-2,4-diphenyl-)

• Product Name: 3-Azabicyclo[3.3.1]nonan-9-one, 3-methyl-2,4-diphenyl-
• CAS No: 64259-30-9
• MF: C₂₁H₂₃NO
• MW: 305.413425683975
• CID: 424351
• PubChem ID: 12359581
• Update Time: 2025-04-19

3-Azabicyclo[3.3.1]nonan-9-one, 3-methyl-2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.3.1]nonan-9-one, 3-methyl-2,4-diphenyl-
• 3-methyl-2,4-diphenyl-3-azabicyclo[3.3.1]nonan-9-one
• DTXSID30493946
• 64259-30-9

• Inchi： 1S/C21H23NO/c1-22-19(15-9-4-2-5-10-15)17-13-8-14-18(21(17)23)20(22)16-11-6-3-7-12-16/h2-7,9-12,17-20H,8,13-14H2,1H3
• InChI Key： XSQVFKOTPJNTDR-UHFFFAOYSA-N
• SMILES： O=C1C2CCCC1C(C1C=CC=CC=1)N(C)C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 305.17809
• Monoisotopic Mass: 305.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31